Cas no 1241915-20-7 (2-Amino-4-iodobenzamide)

• Product Name: 2-Amino-4-iodobenzamide
• CAS No: 1241915-20-7
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• CID: 4726788
• PubChem ID: 66611653
• Update Time: 2025-06-07

2-Amino-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-iodobenzamide
• GBIHMEQPJCRLGI-UHFFFAOYSA-N
• 2-Amino-4-iodobenzamide

• Inchi： 1S/C7H7IN2O/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H2,10,11)
• InChI Key： GBIHMEQPJCRLGI-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(N)=O)=C(C=1)N

Computed Properties

• Exact Mass: 261.96031g/mol
• Monoisotopic Mass: 261.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-4-iodobenzamide

Introduction to 2-Amino-4-iodobenzamide (CAS No. 1241915-20-7)

2-Amino-4-iodobenzamide, with the CAS number 1241915-20-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group and an iodine substituent on a benzamide framework. The combination of these functional groups endows 2-Amino-4-iodobenzamide with a range of biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Amino-4-iodobenzamide can be represented as C₈H₈IN₃O. The presence of the iodine atom significantly influences the compound's physical and chemical properties, such as solubility, reactivity, and electronic behavior. These properties are crucial for understanding the compound's behavior in biological systems and its potential therapeutic applications.

In recent years, 2-Amino-4-iodobenzamide has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that 2-Amino-4-iodobenzamide exhibits potent inhibitory activity against certain kinases, which are enzymes that play a critical role in cellular signaling pathways. This makes it a promising candidate for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

Beyond its enzymatic inhibition properties, 2-Amino-4-iodobenzamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that 2-Amino-4-iodobenzamide can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other inflammatory mediators.

The pharmacokinetic properties of 2-Amino-4-iodobenzamide have also been a focus of recent research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is essential for optimizing its therapeutic potential. Preliminary studies have shown that 2-Amino-4-iodobenzamide has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its therapeutic applications, 2-Amino-4-iodobenzamide has also been explored for its use in diagnostic imaging. The iodine atom in the compound can be radiolabeled to create imaging agents that can be used to visualize specific biological processes or disease states. This application has significant implications for early diagnosis and monitoring of diseases such as cancer and cardiovascular disorders.

The synthesis of 2-Amino-4-iodobenzamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-iodoaniline with acyl chloride or acid anhydride to form the desired benzamide derivative. The choice of synthetic method can influence the yield and purity of the final product, which are critical factors for both research and commercial applications.

To further enhance the therapeutic potential of 2-Amino-4-iodobenzamide, researchers are actively exploring structural modifications to improve its pharmacological properties. These modifications may include altering the substituents on the benzene ring or introducing additional functional groups to enhance binding affinity or selectivity towards specific targets. Such efforts aim to develop more potent and selective derivatives that can be advanced into clinical trials.

Clinical trials are a crucial step in evaluating the safety and efficacy of new drug candidates like 2-Amino-4-iodobenzamide. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in preclinical models. However, further studies are needed to fully assess its safety profile and determine optimal dosing regimens for different indications.

In conclusion, 2-Amino-4-iodobenzamide (CAS No. 1241915-20-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug discovery efforts aimed at addressing unmet medical needs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in healthcare.